Cas no 20245-85-6 (9-ethenyl-9H-Purin-6-amine)

• Product Name: 9-ethenyl-9H-Purin-6-amine
• CAS No: 20245-85-6
• MF: C₇H₇N₅
• MW: 161.163979768753
• MDL: MFCD02185049
• CID: 1108696
• PubChem ID: 429118
• Update Time: 2025-06-10

9-ethenyl-9H-Purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 9-ethenyl-9H-Purin-6-amine
• DTXSID10181253
• AS-84799
• Adefovir Impurity 12
• 26747-12-6
• AKOS032944812
• 9-Ethenylpurin-6-amine (Adefovir Impurity)
• 9-ethenylpurin-6-amine
• NSC-248606
• 20245-85-6
• 9H-Purin-6-amine, 9-ethenyl-
• NSC248606
• s11558
• 9-vinyladenine
• CS-0188802
• SCHEMBL4123842
• 9-Vinyl-9H-purin-6-amine

• MDL： MFCD02185049
• Inchi： 1S/C7H7N5/c1-2-12-4-11-5-6(8)9-3-10-7(5)12/h2-4H,1H2,(H2,8,9,10)
• InChI Key： FNJZRJBNAIQCGF-UHFFFAOYSA-N
• SMILES： N1(C=C)C=NC2=C(N)N=CN=C12

Computed Properties

• Exact Mass: 161.07014524g/mol
• Monoisotopic Mass: 161.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Melting Point: NA
• Boiling Point: NA

9-ethenyl-9H-Purin-6-amine Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 9-ethenyl-9H-Purin-6-amine

Introduction to 9-Ethenyl-9H-Purin-6-amine (CAS No. 20245-85-6)

9-Ethenyl-9H-Purin-6-amine, also known by its CAS number 20245-85-6, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This purine derivative has garnered considerable attention due to its potential applications in various therapeutic areas, particularly in the development of antiviral and anticancer agents. The compound's unique structure and biological activity make it a valuable target for both academic and industrial research.

The chemical structure of 9-Ethenyl-9H-Purin-6-amine consists of a purine core with an ethenyl group attached at the 9-position and an amino group at the 6-position. This configuration imparts specific properties that are crucial for its biological activities. The purine scaffold is a common motif in many biologically active molecules, including nucleosides, nucleotides, and various natural products. The presence of the ethenyl group adds a degree of flexibility and hydrophobicity, which can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of 9-Ethenyl-9H-Purin-6-amine as an antiviral agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, specifically targeting key enzymes such as RNA-dependent RNA polymerase (RdRp). This makes 9-Ethenyl-9H-Purin-6-amine a promising candidate for the development of broad-spectrum antiviral drugs.

In addition to its antiviral properties, 9-Ethenyl-9H-Purin-6-amine has shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity is thought to involve the modulation of cellular signaling pathways, particularly those related to cell cycle regulation and DNA damage response. These findings suggest that 9-Ethenyl-9H-Purin-6-amine could be a valuable lead compound for the development of novel anticancer therapies.

The synthesis of 9-Ethenyl-9H-Purin-6-amine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 6-chloropurine with vinylmagnesium bromide followed by amination. This method provides high yields and good purity, making it suitable for large-scale production. Advances in synthetic chemistry have also led to the development of more environmentally friendly and cost-effective methods, which are crucial for the commercialization of this compound.

Clinical trials involving 9-Ethenyl-9H-Purin-6-amine-based drugs are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with good tolerability and pharmacokinetic profiles observed. These findings provide a strong foundation for further clinical development and potential market approval.

In conclusion, 9-Ethenyl-9H-Purin-6-amine (CAS No. 20245-85-6) is a multifaceted compound with significant potential in both antiviral and anticancer applications. Its unique chemical structure and biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a key player in the future landscape of medicinal chemistry.